Cas no 91963-20-1 (4-(4-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(4-methylphenyl)oxane-2,6-dione
• CAS No: 91963-20-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 761691
• PubChem ID: 71328660
• Update Time: 2025-07-19

4-(4-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, dihydro-4-(4-methylphenyl)-
• 4-(4-methylphenyl)oxane-2,6-dione
• DTXSID80757585
• SCHEMBL2471171
• EN300-1847759
• 91963-20-1

• Inchi： 1S/C12H12O3/c1-8-2-4-9(5-3-8)10-6-11(13)15-12(14)7-10/h2-5,10H,6-7H2,1H3
• InChI Key： IYPYPJZEUSLPNW-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(C)=CC=2)CC1=O)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-(4-methylphenyl)oxane-2,6-dione

4-(4-Methylphenyl)Oxane-2,6-dione: A Comprehensive Overview

4-(4-Methylphenyl)oxane-2,6-dione (CAS No. 91963-20-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a building block in organic synthesis.

The chemical structure of 4-(4-methylphenyl)oxane-2,6-dione consists of a cyclohexane-1,3-dione core substituted with a 4-methylphenyl group. This configuration imparts specific physical and chemical properties that make it an attractive candidate for further investigation. The compound's stability, solubility, and reactivity are key factors that contribute to its utility in both academic and industrial settings.

Recent studies have highlighted the importance of 4-(4-methylphenyl)oxane-2,6-dione in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing anti-inflammatory agents. The researchers found that derivatives of 4-(4-methylphenyl)oxane-2,6-dione exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 4-(4-methylphenyl)oxane-2,6-dione has been investigated for its role in organic synthesis. A 2022 study published in the Tetrahedron Letters demonstrated the utility of this compound as a versatile intermediate in the synthesis of complex organic molecules. The study reported several efficient methods for modifying the cyclohexane-1,3-dione core and the 4-methylphenyl substituent, opening up new avenues for synthetic chemistry.

The physical properties of 4-(4-methylphenyl)oxane-2,6-dione, such as its melting point and solubility, have been well-characterized. The compound typically appears as a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in common organic solvents like dichloromethane and ethanol makes it easy to handle and process in laboratory settings.

The synthesis of 4-(4-methylphenyl)oxane-2,6-dione can be achieved through various routes. One common method involves the reaction of 4-methylbenzaldehyde with cyclohexanone followed by oxidation to form the desired product. This synthetic pathway is known for its high yield and reproducibility, making it suitable for large-scale production.

In terms of safety and handling, while 4-(4-methylphenyl)oxane-2,6-dione is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The environmental impact of 4-(4-methylphenyl)oxane-2,6-dione is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental persistence. However, responsible disposal practices should still be adhered to in accordance with local regulations.

In conclusion, 4-(4-methylphenyl)oxane-2,6-dione (CAS No. 91963-20-1) is a versatile compound with significant potential in both pharmaceutical research and organic synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and application development. As research continues to advance, it is likely that new uses and derivatives of this compound will emerge, further expanding its impact on the scientific community.